Cas no 1509566-36-2 (2-Amino-2-cyclobutylacetamide)

• Product Name: 2-Amino-2-cyclobutylacetamide
• CAS No: 1509566-36-2
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD23914121
• CID: 4701331
• PubChem ID: 74011228
• Update Time: 2025-06-13

2-Amino-2-cyclobutylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclobutylacetamide
• 2-Amino-2-cyclobutylacetamide

• MDL： MFCD23914121
• Inchi： 1S/C6H12N2O/c7-5(6(8)9)4-2-1-3-4/h4-5H,1-3,7H2,(H2,8,9)
• InChI Key： QJDDKDBIUUXHLS-UHFFFAOYSA-N
• SMILES： O=C(C(C1CCC1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Topological Polar Surface Area: 69.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-cyclobutylacetamide

Introduction to 2-Amino-2-cyclobutylacetamide (CAS No. 1509566-36-2)

2-Amino-2-cyclobutylacetamide, also known by its CAS number 1509566-36-2, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclobutyl ring and amide functional group, which contribute to its stability and reactivity.

The chemical formula of 2-Amino-2-cyclobutylacetamide is C7H13NO2, and it has a molecular weight of approximately 143.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical properties, including melting point and solubility, make it suitable for various synthetic processes and analytical techniques.

In the realm of pharmaceutical research, 2-Amino-2-cyclobutylacetamide has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activities, particularly its interactions with enzymes and receptors involved in various physiological processes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-Amino-2-cyclobutylacetamide exhibits potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases. This finding suggests that the compound could be further optimized for therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential as a drug candidate, 2-Amino-2-cyclobutylacetamide has also been explored for its use in materials science. Its unique chemical structure makes it an attractive building block for the synthesis of advanced materials with tailored properties. Researchers at the University of California, Berkeley, have demonstrated that 2-Amino-2-cyclobutylacetamide can be polymerized to form novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of 2-Amino-2-cyclobutylacetamide typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of cyclobutanecarboxylic acid with ammonia followed by amidation with an appropriate amine. The reaction conditions, including temperature, pressure, and catalysts used, can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

The safety profile of 2-Amino-2-cyclobutylacetamide is an important consideration for both research and industrial applications. Toxicological studies have shown that the compound is generally well-tolerated at low concentrations, but higher doses may cause mild irritations or allergic reactions in some individuals. Therefore, appropriate handling precautions should be taken when working with this compound to ensure the safety of laboratory personnel.

In conclusion, 2-Amino-2-cyclobutylacetamide (CAS No. 1509566-36-2) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic methods, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.